Cas no 1234807-93-2 (N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide)

• Product Name: N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide
• CAS No: 1234807-93-2
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 6578156
• Update Time: 2025-05-21

N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide
• N-(3-quinolin-8-yloxypropyl)pyridine-3-carboxamide

• Inchi： 1S/C18H17N3O2/c22-18(15-7-2-9-19-13-15)21-11-4-12-23-16-8-1-5-14-6-3-10-20-17(14)16/h1-3,5-10,13H,4,11-12H2,(H,21,22)
• InChI Key： REBQDDKIHYNKDM-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NCCCOC1=C2C(=CC=C1)C=CC=N2)=O

Computed Properties

• Exact Mass: 307.132
• Monoisotopic Mass: 307.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2

Additional information on N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide

Comprehensive Overview of N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide (CAS No. 1234807-93-2): Structure, Applications, and Research Insights

N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide (CAS No. 1234807-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular architecture. The compound features a quinoline scaffold linked to a pyridine-3-carboxamide moiety via a propyloxy bridge, which enhances its potential for targeted interactions in biological systems. Researchers are particularly interested in its role as a modulator of protein-protein interactions, a hot topic in drug discovery for diseases like cancer and neurodegenerative disorders.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide aligns with this trend, as its structural components are frequently explored in high-throughput screening (HTS) campaigns. Its CAS No. 1234807-93-2 is often cited in patent literature, underscoring its commercial relevance. A growing number of studies focus on optimizing its bioavailability and binding affinity, addressing common challenges in drug development.

The compound’s synthetic pathway typically involves multi-step organic reactions, including nucleophilic substitutions and amide couplings, which are well-documented in peer-reviewed journals. Its quinolin-8-yloxy group is notable for conferring stability under physiological conditions, a feature highly sought after in proteolysis-targeting chimera (PROTAC) design. This positions N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide as a candidate for degrader technologies, a cutting-edge area in therapeutic innovation.

From an industrial perspective, scalability and green chemistry principles are critical considerations for CAS No. 1234807-93-2. Manufacturers are increasingly adopting catalytic methods to reduce waste, reflecting broader environmental concerns. Analytical techniques like HPLC and LC-MS are routinely employed to ensure purity, a key factor for regulatory compliance in preclinical studies. These practices resonate with the industry’s shift toward sustainable synthesis, a frequent search query among professionals.

Beyond therapeutics, N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide has exploratory applications in material science, particularly in designing fluorescent probes due to its conjugated electron system. This dual utility—spanning biomedicine and advanced materials—makes it a versatile subject for interdisciplinary research. As AI-driven molecular docking tools gain traction, computational studies of this compound’s interactions with biological targets are likely to expand, offering new insights for rational drug design.

In summary, N-3-(quinolin-8-yloxy)propylpyridine-3-carboxamide (CAS No. 1234807-93-2) exemplifies the convergence of synthetic chemistry, biomedical research, and sustainability. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued relevance in both academic and industrial settings. For researchers seeking structure-activity relationships (SAR) or novel scaffold optimization strategies, this compound presents a compelling case study.